Cas no 1171835-84-9 (3-(phenylsulfanyl)piperidine hydrochloride)

• Product Name: 3-(phenylsulfanyl)piperidine hydrochloride
• CAS No: 1171835-84-9
• MF: C₁₁H₁₆ClNS
• MW: 229.76944065094
• MDL: MFCD05863872
• CID: 3061240
• PubChem ID: 17749775
• Update Time: 2025-10-25

3-(phenylsulfanyl)piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(Phenylthio)piperidine hydrochloride
• 3-(phenylsulfanyl)piperidine hydrochloride
• 3-Phenylsulfanylpiperidine, HCl
• AKOS026677232
• MFCD05863872
• F9995-2403
• 3-phenylsulfanylpiperidine;hydrochloride
• SB43778
• 3-PHENYLSULFANYLPIPERIDINE HCL
• 3-(phenylthio)piperidinehydrochloride
• SCHEMBL15650239
• AR1535
• AS-45148
• 3-Phenylsulfanylpiperidine hydrochloride
• 3-Phenylsulphanylpiperidine hydrochloride
• 1171835-84-9

• MDL： MFCD05863872
• Inchi： 1S/C11H15NS.ClH/c1-2-5-10(6-3-1)13-11-7-4-8-12-9-11;/h1-3,5-6,11-12H,4,7-9H2;1H
• InChI Key： ZZOYNVJLEFAJHE-UHFFFAOYSA-N
• SMILES： Cl.S(C1C=CC=CC=1)C1CNCCC1

Computed Properties

• Exact Mass: 229.0691984g/mol
• Monoisotopic Mass: 229.0691984g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid

3-(phenylsulfanyl)piperidine hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P280;P305+P351+P338
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 3-(phenylsulfanyl)piperidine hydrochloride

3-(Phenylsulfanyl)Piperidine Hydrochloride: A Comprehensive Overview

3-(Phenylsulfanyl)piperidine hydrochloride (CAS No. 1171835-84-9) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, also referred to as 3-phenylsulfanylpiperidine hydrochloride, belongs to the class of piperidines, which are six-membered cyclic amines. The presence of the phenylsulfanyl group (a benzene ring attached via a sulfur atom) introduces unique chemical and biological properties to the molecule, making it a subject of extensive research.

The synthesis of 3-(phenylsulfanyl)piperidine hydrochloride typically involves multi-step organic reactions, including nucleophilic substitution and cyclization processes. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity, which is essential for its application in various research and industrial settings. The compound's structure has been thoroughly characterized using modern analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography, ensuring its structural integrity and reliability for further studies.

One of the most intriguing aspects of 3-(phenylsulfanyl)piperidine hydrochloride is its pharmacological profile. Studies have demonstrated that this compound exhibits moderate to strong affinity for certain G-protein coupled receptors (GPCRs), particularly those involved in pain signaling pathways. This makes it a promising candidate for the development of novel analgesics. Recent research has focused on optimizing its bioavailability and reducing potential off-target effects, which are critical factors for its translation into clinical applications.

In addition to its pharmacological applications, 3-(phenylsulfanyl)piperidine hydrochloride has shown potential in the field of material science. Its ability to form stable complexes with metal ions has led to investigations into its use as a ligand in catalytic systems. For instance, studies have explored its role in enhancing the efficiency of palladium-catalyzed cross-coupling reactions, which are widely used in organic synthesis. This dual functionality—simultaneously acting as a pharmaceutical agent and a chemical catalyst—underscores the versatility of this compound.

The environmental impact of 3-(phenylsulfanyl)piperidine hydrochloride is another area of growing interest. Researchers have evaluated its biodegradability and toxicity profiles under various environmental conditions. Preliminary findings suggest that the compound exhibits low acute toxicity and moderate biodegradability, which aligns with current sustainability goals in the chemical industry. However, further long-term studies are required to fully assess its ecological footprint.

From a commercial perspective, 3-(phenylsulfanyl)piperidine hydrochloride is increasingly being sought after by pharmaceutical companies and research institutions due to its unique properties. Its availability through specialized chemical suppliers has facilitated access for researchers worldwide, fostering collaborative efforts to unlock its full potential. The compound's inclusion in major chemical databases and literature repositories has also contributed to its growing recognition within the scientific community.

In conclusion, 3-(phenylsulfanyl)piperidine hydrochloride (CAS No. 1171835-84-9) stands as a testament to the ongoing advancements in organic chemistry and drug discovery. Its diverse applications, from pharmacology to materials science, highlight its significance as a versatile compound with promising future prospects. As research continues to uncover new dimensions of its utility, this compound is poised to play an increasingly important role in both academic and industrial settings.